5,7-difluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
Overview
Description
5,7-difluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one is a complex organic compound. Unfortunately, there is limited information available about this specific compound . It is related to the 2H-1-Benzopyran, 3,4-dihydro- class of compounds .
Synthesis Analysis
The synthesis of similar compounds often involves taking a substrate and performing a reaction in the presence of a catalyst . For example, preparing ®-5,7-difluorochroman-4-ol involves taking 5,7-difluorochroman-4-one as a substrate and performing an asymmetric reduction reaction in the presence of ketoreductase, coenzyme, and a coenzyme circulating system .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,7-difluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one involves the condensation of 2,4-pentanedione with 2,4-difluorobenzaldehyde in the presence of a base to form the intermediate chalcone. The chalcone is then cyclized using an acid catalyst to form the final product.", "Starting Materials": ["2,4-pentanedione", "2,4-difluorobenzaldehyde", "base", "acid catalyst"], "Reaction": ["Step 1: Mix 2,4-pentanedione and 2,4-difluorobenzaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide", "Step 2: Heat the mixture to initiate the aldol condensation reaction", "Step 3: Allow the reaction to proceed until the intermediate chalcone is formed", "Step 4: Add an acid catalyst such as sulfuric acid or hydrochloric acid to the reaction mixture", "Step 5: Heat the mixture to initiate the cyclization reaction", "Step 6: Allow the reaction to proceed until the final product, 5,7-difluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one, is formed", "Step 7: Purify the product using techniques such as recrystallization or column chromatography"] } | |
CAS RN |
1340496-18-5 |
Product Name |
5,7-difluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one |
Molecular Formula |
C11H10F2O2 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
